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Compound of Interest

Compound Name: Tyrphostin AG 1288

Cat. No.: B1228077 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tyrphostin AG 1288 is a potent inhibitor of tyrosine kinases, a class of enzymes crucial for

cellular signal transduction.[1][2] Dysregulation of tyrosine kinase activity is implicated in

numerous diseases, including cancer and inflammatory disorders. Tyrphostin AG 1288 has

been shown to inhibit the expression of Intercellular Adhesion Molecule-1 (ICAM-1) and Tumor

Necrosis Factor-alpha (TNFα)-mediated cytotoxicity in vitro.[1][2][3] These application notes

provide a comprehensive guide to the preparation of Tyrphostin AG 1288 stock solutions for

reproducible and reliable experimental outcomes.

Data Presentation
A summary of the key quantitative data for Tyrphostin AG 1288 is presented in the table below

for easy reference.
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Parameter Value Reference

Molecular Formula C₁₀H₅N₃O₄ MedChemExpress

Molecular Weight 231.16 g/mol MedChemExpress

Appearance Light yellow to yellow solid MedChemExpress

Purity >98% Vendor Specification

Solubility
≥ 125 mg/mL in DMSO (≥

540.75 mM)
MedChemExpress

Powder Storage
-20°C for 3 years; 4°C for 2

years
MedChemExpress

Stock Solution Storage
-80°C for 6 months; -20°C for 1

month
MedChemExpress

Signaling Pathway Inhibition
Tyrphostin AG 1288 exerts its effects by inhibiting tyrosine kinase activity within cellular

signaling cascades. One of its documented effects is the inhibition of TNFα-induced signaling,

which leads to a downstream reduction in the expression of ICAM-1. The binding of TNFα to its

receptor (TNFR1) typically triggers a signaling cascade that can lead to the activation of the

transcription factor NF-κB.[4][5][6] Activated NF-κB then translocates to the nucleus to induce

the expression of target genes, including ICAM-1, a key molecule in inflammatory responses

and cell adhesion.[7] Tyrphostin AG 1288, as a tyrosine kinase inhibitor, is understood to

interfere with a critical tyrosine phosphorylation event upstream of NF-κB activation, thereby

attenuating the inflammatory response.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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